Ochrocarpin E
Overview
Description
Ochrocarpin E is a furanocoumarin that is 2,3-dihydro-7H-furo[2,3-f]chromen-7-one substituted by a hydroxy group at position 4, a 2-hydroxypropan-2-yl group at position 2, a 2-methylpropanoyl group at position 5 and a phenyl group at position 9. Isolated from the bark of Ochrocarpos punctatus, it exhibits cytotoxicity against the A2780 ovarian cancer cell line. It has a role as a metabolite and an antineoplastic agent. It is a furanocoumarin, a member of phenols and a tertiary alcohol.
Scientific Research Applications
Cytotoxic Properties
Ochrocarpin E, derived from the bark of Ochrocarpos punctatus, has been identified for its cytotoxic properties. Extensive research on the bark extract led to the isolation of various compounds, including ochrocarpins A-G and benzophenone derivatives, which exhibited cytotoxicity against the A2780 ovarian cancer cell line. This finding suggests potential applications of ochrocarpin E in cancer research and treatment strategies (Chaturvedula, Schilling, & Kingston, 2002).
Bacterial Studies
Research on Ochrobactrum species, which share a part of their nomenclature with ochrocarpin E, reveals insights into bacterial interactions with plants and their potential applications. For instance, Ochrobactrum cytisi, isolated from nodules of Cytisus scoparius, displayed unique characteristics differentiating it from closely related species, hinting at its unique ecological roles and potential biotechnological applications (Zurdo-Piñeiro et al., 2007).
Plant Growth and Stress Response
Studies on Oxytropis ochrocephala, a plant species whose name closely resembles ochrocarpin, have contributed to understanding plant responses to abiotic stresses. Research has focused on selecting stable reference genes for transcriptional analysis in O. ochrocephala, which is crucial for accurate gene expression studies under various environmental conditions (Zhuang et al., 2015).
Nutritional Analysis in Forage Applications
The nutritional components of Oxytropis ochrocephala have been analyzed to provide a basis for its development and utilization as forage. Such research is essential for understanding the potential agricultural and ecological benefits of plants related to ochrocarpin E (Shen Ming-hua, 2013).
properties
Product Name |
Ochrocarpin E |
|---|---|
Molecular Formula |
C24H24O6 |
Molecular Weight |
408.4 g/mol |
IUPAC Name |
4-hydroxy-2-(2-hydroxypropan-2-yl)-5-(2-methylpropanoyl)-9-phenyl-2,3-dihydrofuro[2,3-f]chromen-7-one |
InChI |
InChI=1S/C24H24O6/c1-12(2)20(26)19-21(27)15-10-16(24(3,4)28)29-22(15)18-14(11-17(25)30-23(18)19)13-8-6-5-7-9-13/h5-9,11-12,16,27-28H,10H2,1-4H3 |
InChI Key |
FKONHDPZVQENQZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)C1=C2C(=C3C(=C1O)CC(O3)C(C)(C)O)C(=CC(=O)O2)C4=CC=CC=C4 |
Origin of Product |
United States |
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